Cas no 174261-09-7 (Benzoic acid, 5-cyano-2,4-dimethoxy-)

Benzoic acid, 5-cyano-2,4-dimethoxy- structure
174261-09-7 structure
Product Name:Benzoic acid, 5-cyano-2,4-dimethoxy-
CAS No:174261-09-7
MF:C10H9NO4
MW:207.182762861252
CID:1359422
Update Time:2024-08-17

Benzoic acid, 5-cyano-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-cyano-2,4-dimethoxy-
    • Inchi: 1S/C10H9NO4/c1-14-8-4-9(15-2)7(10(12)13)3-6(8)5-11/h3-4H,1-2H3,(H,12,13)
    • InChI Key: XBCDJGGXTRLARG-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(C#N)=C(OC)C=C1OC

Computed Properties

  • Exact Mass: 207.05317

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 407.5±45.0 °C(Predicted)
  • PSA: 79.55
  • pka: 3.80±0.10(Predicted)
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